N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide

• IUPAC Name: N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C7H12N2O3S2/c1-2-14(11,12)8-3-4-9-5-6-13-7(9)10/h5-6,8H,2-4H2,1H3
• InChI Key: BIZKNLVNQJLAEL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCN1C=CSC1=O
• Molecular Formula: C7H12N2O3S2
• Molecular Weight: 236.3 g/mol

Description

N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide is a compound that belongs to the class of thiazole derivatives. Thiazoles are five-membered heterocyclic compounds containing both sulfur and nitrogen atoms. These compounds are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide typically involves the reaction of 2-oxo-1,3-thiazole with ethanesulfonamide under specific conditions. One common method involves the use of a base such as triethylamine in an organic solvent like ethanol. The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of automated systems and reactors can also enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and alkylating agents (e.g., methyl iodide).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines .

Scientific Research Applications

N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antibacterial and antifungal properties.

Medicine: Investigated for its potential use in developing new drugs for treating infections and inflammatory conditions.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can interact with the active sites of enzymes, inhibiting their activity and leading to various biological effects. The compound may also interfere with cellular pathways, affecting processes like cell division and metabolism .

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial drug with a similar thiazole ring structure.

Ritonavir: An antiretroviral drug containing a thiazole ring.

Abafungin: An antifungal drug with a thiazole ring.

Uniqueness

N-[2-(2-oxo-1,3-thiazol-3-yl)ethyl]ethanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ethanesulfonamide group, in particular, may enhance its solubility and reactivity compared to other thiazole derivatives .